Cas no 21968-26-3 (1-Piperidinecarboxaldehyde,4-methyl-)

1-Piperidinecarboxaldehyde,4-methyl- structure
21968-26-3 structure
Product Name:1-Piperidinecarboxaldehyde,4-methyl-
CAS No:21968-26-3
MF:C7H13NO
MW:127.184221982956
CID:250365
PubChem ID:11804772
Update Time:2025-04-19

1-Piperidinecarboxaldehyde,4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxaldehyde,4-methyl-
    • N-FORMYL-4-PIPECOLINE
    • 1-formyl-4-methylpiperidine
    • 1-N-CBZ-4-METHYLPIPERIDINE-4-CARBOXYLIC ACID
    • 4-methyl-1-formylpiperidine
    • 4-methyl-piperidine-1,4-dicarboxylic acid monobenzyl ester
    • 4-methylpiperidine-1-carbaldehyde
    • N-formyl-4-methylpiperidine
    • 21968-26-3
    • FT-0695853
    • SCHEMBL1742205
    • WCKITLGQGJSRBV-UHFFFAOYSA-N
    • AKOS006273307
    • (4-methylpiperidin-1-yl)methanone
    • Inchi: 1S/C7H13NO/c1-7-2-4-8(6-9)5-3-7/h6-7H,2-5H2,1H3
    • InChI Key: WCKITLGQGJSRBV-UHFFFAOYSA-N
    • SMILES: O=CN1CCC(C)CC1

Computed Properties

  • Exact Mass: 127.10000
  • Monoisotopic Mass: 127.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 95.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 1.44850

1-Piperidinecarboxaldehyde,4-methyl- Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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